N-[2-(dimethylamino)cyclohexyl]-N-methyl-trans-[1,1'-biphenyl]-4-acetamide,monohydrochloride

• IUPAC Name: N-[(1R,2R)-2-(dimethylamino)cyclohexyl]-N-methyl-2-(4-phenylphenyl)acetamide;hydrochloride
• InChI: InChI=1S/C23H30N2O.ClH/c1-24(2)21-11-7-8-12-22(21)25(3)23(26)17-18-13-15-20(16-14-18)19-9-5-4-6-10-19;/h4-6,9-10,13-16,21-22H,7-8,11-12,17H2,1-3H3;1H/t21-,22-;/m1./s1
• InChI Key: WTCFJOSVILZVKN-HLUKFBSCSA-N
• Canonical SMILES: CN(C)C1CCCCC1N(C)C(=O)CC2=CC=C(C=C2)C3=CC=CC=C3.Cl
• Isomeric SMILES: CN(C)[C@@H]1CCCC[C@H]1N(C)C(=O)CC2=CC=C(C=C2)C3=CC=CC=C3.Cl
• Molecular Formula: C23H31ClN2O
• DSSTOX Substance ID: DTXSID001342592
• Molecular Weight: 387.0 g/mol
• CAS RN: 67197-94-8

Description

4-phenyl U-51754 (hydrochloride) is an analytical reference standard that is structurally similar to known opioids. This product is intended for research and forensic applications.

Scientific Research Applications

Neurochemical Profile and Antidepressant Activity

One notable compound related to the chemical , identified as Wy-45,030, has been studied for its antidepressant biochemical profile. This compound showed a neurochemical profile predictive of antidepressant activity. It inhibited rat brain imipramine receptor binding and synaptosomal monoamine uptake (including dopamine, norepinephrine, and serotonin) without inhibiting monoamine oxidase. Unlike tricyclic antidepressants, it was not antimuscarinic nor did it show appreciable affinity for several brain receptors, suggesting potential as an antidepressant with fewer side effects (Muth et al., 1986).

Synthetic Opioid Research and Analysis

Research on synthetic opioids, including the chemical , has provided insights into the development of alternatives to opium-based derivatives. These efforts aim at identifying compounds with more favorable side-effect profiles, including reduced dependence and abuse liability. The literature offers a rich source of information on these efforts, highlighting the chemical's role in advancing opioid research and development (Elliott et al., 2016).

Chemical Synthesis and Structural Analysis

In the realm of chemical synthesis and structural analysis, compounds related to N-[2-(dimethylamino)cyclohexyl]-N-methyl-trans-[1,1'-biphenyl]-4-acetamide, monohydrochloride, have been studied for their potential applications. Research includes investigations into cyclopalladation reactions, indicating the significance of such compounds in advancing synthetic methodologies and understanding molecular structures (Davies et al., 2003).

Antimicrobial Activity Research

Additionally, studies on derivatives carrying similar structural motifs have explored their antimicrobial activities. For instance, certain derivatives have shown promising antibacterial and antifungal activities, suggesting potential applications in developing new antimicrobial agents (Ghorab et al., 2017).